Cas no 391255-60-0 (N-[(4-chlorophenyl)methyl]-2-[(6-methyl-1H-benzimidazol-2-yl)sulfanyl]acetamide)

• Product Name: N-[(4-chlorophenyl)methyl]-2-[(6-methyl-1H-benzimidazol-2-yl)sulfanyl]acetamide
• CAS No: 391255-60-0
• MF: C₁₇H₁₆ClN₃OS
• MW: 345.85
• CID: 6786355
• PubChem ID: 2523207
• Update Time: 2025-06-28

N-[(4-chlorophenyl)methyl]-2-[(6-methyl-1H-benzimidazol-2-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• MS-1296
• N-[(4-chlorophenyl)methyl]-2-[(6-methyl-1H-benzimidazol-2-yl)sulfanyl]acetamide
• 391255-60-0
• N-[(4-chlorophenyl)methyl]-2-[(5-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]acetamide
• AKOS003789662

• Inchi： 1S/C17H16ClN3OS/c1-11-2-7-14-15(8-11)21-17(20-14)23-10-16(22)19-9-12-3-5-13(18)6-4-12/h2-8H,9-10H2,1H3,(H,19,22)(H,20,21)
• InChI Key： KKGCZMWRCQTALL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(CSC1=NC2C=CC(C)=CC=2N1)=O

Computed Properties

• Exact Mass: 345.0702610g/mol
• Monoisotopic Mass: 345.0702610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 83.1Ų

Additional information on N-[(4-chlorophenyl)methyl]-2-[(6-methyl-1H-benzimidazol-2-yl)sulfanyl]acetamide

Professional Introduction to N-[(4-chlorophenyl)methyl]-2-[(6-methyl-1H-benzimidazol-2-yl)sulfanyl]acetamide (CAS No. 391255-60-0)

N-[(4-chlorophenyl)methyl]-2-[(6-methyl-1H-benzimidazol-2-yl)sulfanyl]acetamide, a compound with the CAS number 391255-60-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate arrangement of functional groups, including the 4-chlorophenyl moiety and the 6-methyl-1H-benzimidazol-2-yl sulfanyl group, contributes to its unique chemical properties and biological activities.

The pharmacological significance of this compound lies in its ability to interact with various biological targets, making it a promising candidate for therapeutic intervention. Recent studies have highlighted the compound's potential in modulating key cellular pathways associated with inflammation, cancer, and neurodegenerative diseases. The presence of the sulfanyl group in the molecule enhances its solubility and bioavailability, which are critical factors for effective drug delivery.

In the realm of academic research, N-[(4-chlorophenyl)methyl]-2-[(6-methyl-1H-benzimidazol-2-yl)sulfanyl]acetamide has been extensively studied for its role in inhibiting specific enzymes and receptors. For instance, preliminary research suggests that this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the pathogenesis of inflammatory diseases. Additionally, its interaction with benzodiazepine receptors has been explored, indicating potential applications in treating anxiety and related disorders.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to construct the complex core structure. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the intermediate and final products.

From a clinical perspective, the therapeutic potential of N-[(4-chlorophenyl)methyl]-2-[(6-methyl-1H-benzimidazol-2-yl)sulfanyl]acetamide is being evaluated through preclinical and clinical trials. These studies aim to determine its efficacy and safety profile in treating a variety of conditions. The compound's ability to modulate multiple targets simultaneously makes it an attractive candidate for developing combination therapies that could provide synergistic benefits.

The impact of this compound on drug discovery is further underscored by its structural diversity, which allows for modifications that can enhance its pharmacological properties. Researchers are exploring derivatives of this molecule that could improve its binding affinity, reduce side effects, and optimize pharmacokinetic profiles. Such modifications are essential for translating laboratory findings into viable clinical candidates.

The role of computational chemistry in understanding the behavior of N-[(4-chlorophenyl)methyl]-2-[(6-methyl-1H-benzimidazol-2-yl)sulfanyl]acetamide cannot be overstated. Molecular modeling techniques have provided valuable insights into how this compound interacts with biological targets at the atomic level. These insights have guided the design of more effective derivatives and have accelerated the drug discovery process.

In conclusion, N-[(4-chlorophenyl)methyl]-2-[(6-methyl-1H-benzimidazol-2-yl)sulfanyl]acetamide represents a significant advancement in pharmaceutical chemistry. Its complex structure, multifaceted biological activities, and potential therapeutic applications make it a subject of intense research interest. As further studies continue to uncover its properties and mechanisms of action, this compound is poised to play a crucial role in the development of novel treatments for various human diseases.